Cas no 357418-53-2 (3-Cyclohexene-1-carboxylicacid,1-methyl-,methylester,(1S)-(9CI))

• Product Name: 3-Cyclohexene-1-carboxylicacid,1-methyl-,methylester,(1S)-(9CI)
• CAS No: 357418-53-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 920651
• PubChem ID: 45090163
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid,1-methyl-,methylester,(1S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid,1-methyl-,methylester,(1S)-(9CI)
• 357418-53-2

• Inchi： 1S/C9H14O2/c1-9(8(10)11-2)6-4-3-5-7-9/h3-4H,5-7H2,1-2H3/t9-/m1/s1
• InChI Key： GLCJULYDLTXOEN-SECBINFHSA-N
• SMILES： O(C)C([C@]1(C)CC=CCC1)=O

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2

Experimental Properties

• PSA: 26.30000
• LogP: 1.90580